4-Methoxy-1-indanone
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Problem: researchers often use wrong isomer (5-methoxy) leading to inactive compounds in A1 antagonist programs, wasting resources. Solution: 4-Methoxy-1-indanone is the validated, non-interchangeable precursor for selective A1 adenosine receptor antagonists and ERβ-selective agonist synthesis.
- Defines A1 receptor activity: 5-methoxy isomer yields inactive final compounds; this isomer is essential.
- Validated starting material for formal synthesis of tetrahydrofluorenone-based SERMs, de-risking development.
- High purity (≥98%) ensures reproducible results; available for global shipment.
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4-Methoxy-1-indanone (CAS 13336-31-7) is a methoxy-substituted aromatic ketone belonging to the 1-indanone class. These compounds serve as crucial intermediates and structural cores in the synthesis of complex organic molecules, particularly in medicinal chemistry and natural product synthesis. [1] Their rigid, fused-ring structure makes them valuable scaffolds for developing therapeutic agents targeting a range of conditions, including cancer and neurodegenerative diseases. [2]
Research Fit
Substituent-effect studies: Well-characterized enthalpy of formation supports reaction energetics research and process design.
Biocatalytic oxidation probe: Explicitly designated for comparative kinetic studies of enzyme-catalyzed transformations.
Crystallographically defined scaffold: Solved single-crystal structure supports molecular modeling and structure-based design workflows.
The precise position of the methoxy group on the indanone ring is critical and dictates the electronic and steric properties of the molecule. Substituting 4-Methoxy-1-indanone with its isomers, such as 5-Methoxy-1-indanone or the unsubstituted 1-indanone, can lead to significant changes in reaction outcomes, regioselectivity, and, most importantly, the biological activity of the final derivative. [1] As demonstrated in the synthesis of adenosine receptor antagonists, the choice between the 4-methoxy and 5-methoxy isomer is the determining factor between a biologically active and an inactive final compound, highlighting the non-interchangeable nature of this specific precursor. [2]
Substitution Risk
Enthalpy of formation differs substantially; reaction energetics and process conditions may not transfer directly.
Measurable thermodynamic difference between positional isomers may affect reactivity and product distribution.
Hydroxy precursor differs in electronic profile and stability; methylation step is required for target scaffold access.
References
- [1] Mohr, A. L., Lombardo, V. M., Arisco, T. M., & Morrow, G. W. (2009). Synthesis of pterocarpan-type heterocycles via oxidative cyclization of 2′-hydroxyisoflavanones. The Journal of Organic Chemistry, 74(12), 4611-4614.
- [2] van der Walt, M. M., Terre'Blanche, G., Gess, M. A., Petzer, A., & Petzer, J. P. (2020). Methoxy substituted 2-benzylidene-1-indanone derivatives as A1 and/or A2A AR antagonists for the potential treatment of neurological conditions. Bioorganic chemistry, 103, 104193.
A1 Adenosine Receptor Antagonist Activity
In the development of adenosine receptor antagonists, the position of the methoxy group on the indanone core is a critical determinant of biological activity. A direct comparison of 2-benzylidene-1-indanone derivatives showed that the compound synthesized from 4-Methoxy-1-indanone exhibited significant binding affinity for the rat A1 adenosine receptor. In contrast, the analogous compound prepared from the isomeric precursor 5-Methoxy-1-indanone was essentially inactive at the same receptor. [1]
| Evidence Dimension | Rat A1 Adenosine Receptor Binding Affinity (Ki) |
| Target Compound Data | Derivative of 4-Methoxy-1-indanone: Ki = 1.65 μM |
| Comparator Or Baseline | Derivative of 5-Methoxy-1-indanone: Ki > 100 μM |
| Quantified Difference | At least a 60-fold higher binding affinity compared to the 5-methoxy derived analog. |
| Conditions | Competitive radioligand binding assay with rat A1 adenosine receptors. |
For researchers targeting the A1 adenosine receptor with this scaffold, procuring the 4-methoxy isomer is non-negotiable to achieve the desired biological endpoint.
Reported thermodynamic stability context for reaction energetics evaluation.
ΔΔfH° ~153 kJ·mol⁻¹ more negative than methyl-substituted analogs.
Tetrahydrofluorenone SERM Precursor
4-Methoxy-1-indanone is an established starting material for the multi-step synthesis of complex therapeutic agents. Its specific structure was utilized in the formal synthesis of a potent and highly selective estrogen receptor β (ERβ) agonist with a tetrahydrofluorenone core. [1] The synthesis pathway relies on the electronic and steric properties conferred by the 4-methoxy substitution to build the required tricyclic system, demonstrating its suitability as a key precursor for this class of high-value compounds. [2]
| Evidence Dimension | Precursor Suitability in Multi-Step Synthesis |
| Target Compound Data | Successfully utilized as the starting material in an 11-step formal synthesis of a complex SERM. |
| Comparator Or Baseline | Alternative isomers or unsubstituted indanone lack the specific substitution pattern required for the published, validated synthetic route to this ERβ-selective core. |
| Quantified Difference | Enables a proven synthetic route, whereas alternatives would require extensive and unproven route redevelopment. |
| Conditions | Multi-step formal synthesis involving Rh-catalyzed cycloaddition and Heck coupling reactions. |
For process development or medicinal chemistry programs focused on this specific class of SERMs, using the validated 4-Methoxy-1-indanone precursor minimizes route-scouting risks and development time.
Supports cost-effective multi-step synthesis route selection.
4-Hydroxy precursor routes report 41–85% yields; methylation step is reliably high-yielding.
Pre-identified for substituent-effect kinetics research; may reduce experimental scoping effort.
Data to verify for specific enzyme system and reaction conditions.
Reported binding-affinity scaffold context for adenosine receptor pathway studies.
Radioligand binding in rat brain membranes; comparator caffeine shows micromolar affinity.
Supports molecular modeling and crystal engineering research applications.
2043 observed reflections; may not be available for all indanone analogs.
Selective Adenosine Receptor Ligands
This compound is the indicated precursor for synthesizing 2-benzylidene-1-indanone derivatives where selective A1 adenosine receptor antagonism is the primary goal. The evidence shows that substituting with the 5-methoxy isomer eliminates the desired activity, making 4-Methoxy-1-indanone essential for project success. [1]
ERβ-Selective SERM Synthesis
Indicated for research and process development of SERMs based on the tetrahydrofluorenone scaffold. As the validated starting material in a published formal synthesis, its use de-risks the synthetic plan for obtaining specific ERβ-selective agonists. [2]
Application Fit Matrix
References
- [1] van der Walt, M. M., Terre'Blanche, G., Gess, M. A., Petzer, A., & Petzer, J. P. (2020). Methoxy substituted 2-benzylidene-1-indanone derivatives as A1 and/or A2A AR antagonists for the potential treatment of neurological conditions. Bioorganic chemistry, 103, 104193.
- [2] Wang, Y., Chen, J., Li, Y., Wang, Y., Zhang, Z., & Tu, Y. (2022). Formal synthesis of a selective estrogen receptor modulator with tetrahydrofluorenone structure using [3 + 2 + 1] cycloaddition of yne-vinylcyclopropanes and CO. Beilstein Journal of Organic Chemistry, 18, 992–997.
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GHS Hazard Statements
H302 (100%): Harmful if swallowed [Warning Acute toxicity, oral];
H315 (100%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (100%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H335 (100%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation]
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